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Compound of Interest

Compound Name: 1,5-Dibromoanthraquinone

Cat. No.: B1269914 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of 1,5-Dibromoanthraquinone, a halogenated aromatic compound.

The following procedures are designed to ensure the well-being of laboratory personnel and to

detail proper disposal methods, fostering a secure and compliant research environment.

Disclaimer: A specific Safety Data Sheet (SDS) for 1,5-Dibromoanthraquinone was not

publicly available at the time of this writing. The following guidance is based on the safety

information for structurally similar compounds, such as other brominated anthraquinones, and

established best practices for handling halogenated organic chemicals. It is imperative to

consult your institution's Environmental Health and Safety (EHS) department and, if possible,

obtain the specific SDS from the supplier before commencing any work.

Immediate Safety and Hazard Assessment
While specific hazard classifications for 1,5-Dibromoanthraquinone are not readily available,

related brominated anthraquinone compounds are known to cause serious eye irritation.[1][2]

Furthermore, some substituted anthraquinones are suspected of causing cancer.[1][2]

Therefore, it is prudent to handle 1,5-Dibromoanthraquinone with a high degree of caution,

assuming it may be an irritant and a potential carcinogen. The primary routes of exposure are

inhalation of the powder, skin contact, and eye contact.

Key Assumed Hazards:
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May cause serious eye irritation.

May cause skin irritation.

May cause respiratory tract irritation if inhaled.

Suspected of being a long-term health hazard.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against exposure. The following

equipment is mandatory when handling 1,5-Dibromoanthraquinone:
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles with

side shields or a full-face

shield.

Protects against dust particles

and potential splashes,

preventing serious eye

damage.

Skin Protection

Gloves: Nitrile gloves are

recommended for incidental

splash protection. For

prolonged handling, consider

heavier-duty gloves and

consult a glove compatibility

chart. Always inspect gloves

for tears or punctures before

use and change them

immediately if contact with the

chemical occurs. Lab Coat: A

standard laboratory coat

should be worn and buttoned

to its full length.

Nitrile gloves provide a barrier

against skin contact with the

solid chemical. A lab coat

protects the skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator should

be used if there is a potential

for generating dust, especially

when handling the powder

outside of a certified chemical

fume hood.

Prevents the inhalation of fine

particles of the compound,

which may be irritating to the

respiratory system.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for minimizing exposure and preventing

accidents.

1. Preparation and Engineering Controls:
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All weighing and handling of solid 1,5-Dibromoanthraquinone should be conducted in a

certified chemical fume hood to control dust.

Ensure that an eyewash station and safety shower are readily accessible and in good

working order.

Designate a specific area for handling the compound and ensure it is clean and uncluttered.

2. Handling the Compound:

Before use, visually inspect the container for any damage or leaks.

Carefully open the container in the fume hood to avoid creating airborne dust.

Use a spatula or other appropriate tool to handle the solid. Avoid scooping in a manner that

generates dust.

If preparing a solution, add the solid to the solvent slowly to prevent splashing.

3. Storage:

Store 1,5-Dibromoanthraquinone in a tightly sealed, clearly labeled container.

Keep it in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is critical.
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Exposure Type First Aid Measures

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

[2] Seek immediate medical attention.

Skin Contact

Remove all contaminated clothing. Immediately

wash the affected skin area with plenty of soap

and water for at least 15 minutes.[2] If irritation

persists, seek medical attention.

Inhalation

Move the affected person to fresh air. If they are

not breathing, provide artificial respiration. If

breathing is difficult, give oxygen. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill and Disposal Plan
Proper management of spills and waste is essential for laboratory safety and environmental

protection.

Spill Cleanup Protocol
For a small spill of solid 1,5-Dibromoanthraquinone:

Evacuate and Ventilate: If safe to do so, restrict access to the spill area. Ensure the area is

well-ventilated, preferably within a fume hood.

Don Appropriate PPE: Wear the PPE outlined in the table above, including respiratory

protection.

Contain and Clean: Gently cover the spill with a damp paper towel or absorbent material to

avoid raising dust.[3] Carefully scoop the material into a suitable container for hazardous
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waste.

Decontaminate: Clean the spill area with a detergent and water solution.

Package Waste: Place all contaminated materials, including the absorbent, paper towels,

and gloves, into a sealed and clearly labeled hazardous waste container.

Waste Disposal Plan
As a halogenated organic compound, 1,5-Dibromoanthraquinone must be disposed of as

hazardous waste. Do not dispose of it in the regular trash or down the drain.

Experimental Protocol for Disposal of Contaminated Materials:

Segregation: Collect all waste materials contaminated with 1,5-Dibromoanthraquinone,

including unused product, contaminated PPE, and spill cleanup materials, in a designated

and clearly labeled hazardous waste container.

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name: "1,5-Dibromoanthraquinone".

Storage of Waste: Store the hazardous waste container in a designated satellite

accumulation area, ensuring it is sealed and in secondary containment.

Disposal Request: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the collection and disposal of the hazardous waste. Follow all

institutional and local regulations for hazardous waste disposal.

Workflow for Safe Handling of 1,5-
Dibromoanthraquinone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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